![molecular formula C5H4IN3 B3197138 4-Iodo-1-methylpyrazole-3-carbonitrile CAS No. 1003988-53-1](/img/structure/B3197138.png)
4-Iodo-1-methylpyrazole-3-carbonitrile
Overview
Description
4-Iodo-1-methylpyrazole-3-carbonitrile is a chemical compound with the molecular formula C5H4IN3 . It has a molecular weight of 233.01 . The compound is typically stored at 4°C and protected from light .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H4IN3/c1-9-5(2-7)4(6)3-8-9/h3H,1H3 . This code provides a standard way to encode the compound’s molecular structure.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, pyrazoles in general can undergo various reactions. For instance, they can participate in [3+2] cycloaddition reactions .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a boiling point of approximately 335.1±27.0 °C at 760 mmHg .Scientific Research Applications
Electrocyanation and Synthetic Utility
The electrooxidation of 1-methylpyrazole in methanol containing sodium cyanide has been shown to produce 1-methyl-pyrazole-4-carbonitrile among other products, indicating a pathway for the functionalization of pyrazole derivatives which could be relevant to the synthesis or modification of 4-Iodo-1-methylpyrazole-3-carbonitrile (Yoshida, Toyo-oka, & Takeda, 1995).
Corrosion Inhibition
Pyrazole derivatives, such as pyranopyrazole compounds related to this compound, have been studied for their corrosion inhibition performance on mild steel in acidic solutions. These compounds show high inhibition efficiency, which could suggest potential applications of similar compounds in protecting metals from corrosion (Yadav, Gope, Kumari, & Yadav, 2016).
Synthetic Methodologies
Various synthetic methodologies have been developed for pyrazole derivatives, which could be applicable to the synthesis or functionalization of this compound. For instance, a one-pot, three-component reaction has been utilized for the synthesis of pyrazolopyridine derivatives, showcasing the potential for efficient and selective synthetic routes (Rahmati & Alizadeh Kouzehrash, 2011).
Iodination and Functional Group Interconversion
The oxidative iodination of N-methylpyrazoles, which have electron-donor and electron-acceptor substituents, indicates the feasibility of introducing iodine into specific positions on the pyrazole ring, which could be directly relevant to the synthesis or modification of this compound (Vasilevskii & Shvartsberg, 1980).
Microwave-Assisted Synthesis
Microwave irradiation has been employed to enhance the stereoselectivity and yield in the synthesis of pyrazolo derivatives, indicating a potential approach for the efficient synthesis of this compound derivatives (Rahmati, 2010).
Safety and Hazards
This compound is associated with certain hazards. It has been classified with the signal word “Warning” and hazard statements H302, H315, H319, and H335 . These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye damage, and may cause respiratory irritation .
Properties
IUPAC Name |
4-iodo-1-methylpyrazole-3-carbonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4IN3/c1-9-3-4(6)5(2-7)8-9/h3H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UISLLIUBNRIIBI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C#N)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4IN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.